Cas no 3390-77-0 (2-Methylthioisonicotinamide)

• Product Name: 2-Methylthioisonicotinamide
• CAS No: 3390-77-0
• MF: C₇H₈N₂S
• MW: 152.216819763184
• CID: 1061050
• PubChem ID: 3000562
• Update Time: 2025-10-05

2-Methylthioisonicotinamide Chemical and Physical Properties

Names and Identifiers

• 2-Methylthioisonicotinamide
• 2-methylpyridine-4-carbothioamide
• 2-Methylthioisonicot
• 2-Methyl-4-pyridinecarbothioamide
• 2-Methyl-4-pyrridinethiocarbothiamide
• 2-Methyl-4-thiocarbamoyl-pyridin
• 2-Methylisonicotinic acid thioamide
• 2-methyl-thioisonicotinic acid amide
• 2-Methyl-thioisonicotinsaeure-amid
• 2-Methyl-thioisonicotinsaeureamide
• 3-Methyl-thioisonicotinamide
• 2-Methy-4-Thioisonicotinicamide
• CS-0237549
• XVH8569CV8
• 4-Pyridinecarbothioamide, 2-methyl-
• DB-303632
• 2-Methylpyridine-4-thiocarboxamide
• 2-Methyl-4-pyridinecarbothioamide #
• 2-methyl-4-thiocarbamoylpyridine
• DTXSID90388208
• Isonicotinamide, 2-methylthio-
• SCHEMBL18375601
• 3390-77-0
• WPZPVMMGTQFGJI-UHFFFAOYSA-N
• EN300-1852795

• Inchi： 1S/C7H8N2S/c1-5-4-6(7(8)10)2-3-9-5/h2-4H,1H3,(H2,8,10)
• InChI Key： WPZPVMMGTQFGJI-UHFFFAOYSA-N
• SMILES： S=C(C1C=CN=C(C)C=1)N

Computed Properties

• Exact Mass: 152.04100
• Monoisotopic Mass: 152.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 71Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 277.6±42.0 °C at 760 mmHg
• Flash Point: 121.7±27.9 °C
• PSA: 71.00000
• LogP: 1.72450
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methylthioisonicotinamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Methylthioisonicotinamide

2-Methylthioisonicotinamide (CAS No. 3390-77-0): A Comprehensive Overview of Properties and Applications

2-Methylthioisonicotinamide (CAS No. 3390-77-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This sulfur-containing derivative of isonicotinamide exhibits unique chemical properties that make it valuable for various industrial and scientific applications. The compound's molecular structure features a methylthio group attached to the pyridine ring, which contributes to its distinctive reactivity profile.

Recent studies have highlighted the potential of 2-methylthioisonicotinamide derivatives in drug discovery programs, particularly in the development of novel antimicrobial agents. Researchers are increasingly interested in how modifications to the methylthioisonicotinamide scaffold can influence biological activity, making this compound a hot topic in medicinal chemistry circles. The growing demand for new antibiotic compounds has driven interest in this molecular framework as a potential building block for next-generation therapeutics.

The synthesis of CAS 3390-77-0 typically involves the reaction of 2-chloroisonicotinamide with methanethiol under controlled conditions. This process yields the target compound with good purity and acceptable yields, making it commercially viable for laboratory-scale applications. Analytical characterization of 2-methylthioisonicotinamide typically includes NMR spectroscopy, mass spectrometry, and HPLC analysis to confirm its structural integrity and purity.

In material science applications, 3390-77-0 compound has shown promise as a precursor for the development of specialized ligands in coordination chemistry. Its ability to form stable complexes with various metal ions makes it particularly interesting for catalytic applications. Recent publications have explored its use in creating novel metal-organic frameworks (MOFs), which are currently one of the most researched areas in materials chemistry.

The stability profile of 2-methylthioisonicotinamide makes it suitable for various formulation applications. Under standard storage conditions (room temperature, protected from moisture), the compound maintains its chemical integrity for extended periods. This characteristic is particularly valuable for pharmaceutical applications where compound stability is crucial for product shelf life.

From a commercial perspective, the global market for methylthioisonicotinamide derivatives has shown steady growth, driven by increasing research activities in both academic and industrial settings. Suppliers typically offer CAS 3390-77-0 in various purity grades, ranging from technical grade for bulk applications to high-purity standards for research purposes. Current market trends indicate growing demand from Asian research institutions and pharmaceutical companies.

Environmental considerations for 2-methylthioisonicotinamide handling follow standard laboratory safety protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended when working with this compound. Waste disposal should follow local regulations for organic chemical waste, with particular attention to avoiding release into aquatic environments.

Recent patent literature reveals innovative applications of 3390-77-0 material in crop protection formulations. Agricultural researchers have explored its derivatives as potential plant growth regulators and fungicides, capitalizing on the biological activity of the thioamide functional group. This aligns with current agricultural trends seeking more selective and environmentally benign crop protection agents.

Analytical method development for 2-methylthioisonicotinamide quantification has advanced significantly in recent years. Modern HPLC and LC-MS methods can detect this compound at trace levels, supporting quality control in manufacturing processes and environmental monitoring applications. These analytical advancements have facilitated more precise studies of the compound's behavior in various systems.

The future research directions for methylthioisonicotinamide chemistry appear promising, with several research groups investigating its potential in energy storage applications. Preliminary studies suggest that derivatives of this compound may serve as electrolyte additives in advanced battery systems, though this application remains in early development stages.

For researchers sourcing CAS 3390-77-0, it's important to verify supplier credentials and request comprehensive analytical certificates. Reputable suppliers typically provide detailed specifications including purity, moisture content, and residual solvent levels. The compound is generally available in quantities ranging from gram-scale for research purposes to kilogram quantities for industrial applications.

In conclusion, 2-methylthioisonicotinamide represents a versatile chemical building block with growing importance across multiple scientific disciplines. Its unique combination of chemical properties, stability, and synthetic accessibility ensures continued interest from both academic and industrial researchers. As understanding of its potential applications expands, this compound is likely to play an increasingly significant role in the development of new materials and bioactive compounds.